Cas no 200625-47-4 (Polyketomycin)

• Product Name: Polyketomycin
• CAS No: 200625-47-4
• MF: C₄₄H₄₈O₁₈
• MW: 864.841135025024
• CID: 1124128
• PubChem ID: 5747698
• Update Time: 2025-11-06

Polyketomycin Chemical and Physical Properties

Names and Identifiers

• LogP
• POLYKETOMYCIN
• CS-0025612
• HY-106338
• 200625-47-4
• [(2S, 3R, 4R, 6S)-6-[(2R, 3S, 6S)-6-[[(1S, 4aS, 12aR)-3-acetyl-4, 4a, 6, 12a-tetrahydroxy-9-methoxy-11-methyl-2, 5, 7, 10-tetraoxo-1, 12-dihydrotetracen-1-yl]oxy]-2-methyloxan-3-yl]oxy-4-hydroxy-2, 4-dimethyloxan-3-yl] 2-hydroxy-3, 6-dimethylbenzoate
• CHEBI:66771
• 6-[(3-Acetyl-4,4a,6,12a-tetrahydroxy-9-methoxy-11-methyl-2,5,7,10-tetraoxo-1,2,4a,5,7,10,12,12a-octahydrotetracen-1-yl)oxy]-2-methyloxan-3-yl 2,6-dideoxy-4-O-(2-hydroxy-3,6-dimethylbenzoyl)-3-C-methylhexopyranoside
• 1,3,7,10,12(2H,4H,5H)-Naphthacenepentone, 4-[[(2S,5S,6R)-5-[[2,6-dideoxy-4-O-(2-hydroxy-3,6-dimethylbenzoyl)-3-C-methyl-alpha-L-xylo-hexopyranosyl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]oxy]-4a,12a-dihydro-4a,11,12a-trihydroxy-2-(1-hydroxyethylidene)-8-methoxy-6-methyl-, (2E,4S,4aR,12aS)-
• (2R,3S,6S)-2-methyl-6-{[(1S,3E,4aS,12aR)-4a,6,12a-trihydroxy-3-(1-hydroxyethylidene)-9-methoxy-11-methyl-2,4,5,7,10-pentaoxo-1,2,3,4,4a,5,7,10,12,12a-decahydrotetracen-1-yl]oxy}tetrahydro-2H-pyran-3-yl 2,6-dideoxy-4-O-(2-hydroxy-3,6-dimethylbenzoyl)-3-C-methyl-alpha-L-xylo-hexopyranoside
• 1,3,7,10,12(2H,4H,5H)-Naphthacenepentone, 4a,12a-dihydro-4-((5-((2,6-dideoxy-4-O-(2-hydroxy-3,6-dimethylbenzoyl)-3-C-methylhexopyranosyl)oxy)tetrahydro-6-methyl-2H-pyran-2-yl)oxy)-2-(1-hydroxyethylidene)-8-methoxy-6-methyl-4a,11,12a-trihydroxy-
• PD163653
• AKOS040735177
• [(2S,3R,4R,6S)-6-[(2R,3S,6S)-6-[[(1S,4aS,12aR)-3-acetyl-4,4a,6,12a-tetrahydroxy-9-methoxy-11-methyl-2,5,7,10-tetraoxo-1,12-dihydrotetracen-1-yl]oxy]-2-methyloxan-3-yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] 2-hydroxy-3,6-dimethylbenzoate
• Q27135400
• DTXSID40942076
• (2S,3R,4R,6S)-6-{[(2R,3S,6S)-6-{[(1R,4aS,12aR)-3-acetyl-2,4a,6,12a-tetrahydroxy-9-methoxy-11-methyl-4,5,7,10-tetraoxo-1,12-dihydrotetracen-1-yl]oxy}-2-methyloxan-3-yl]oxy}-4-hydroxy-2,4-dimethyloxan-3-yl 2-hydroxy-3,6-dimethylbenzoate
• DA-56968
• EX-A8585
• Polyketomycin

• Inchi： 1S/C44H48O18/c1-16-9-10-17(2)33(47)28(16)41(53)62-39-21(6)59-27(15-42(39,7)54)60-24-11-12-26(58-20(24)5)61-40-36(50)30(19(4)45)37(51)44(56)38(52)31-22(14-43(40,44)55)18(3)29-32(35(31)49)23(46)13-25(57-8)34(29)48/h9-10,13,20-21,24,26-27,39-40,47,49,51,54-56H,11-12,14-15H2,1-8H3/t20-,21+,24+,26+,27+,39-,40-,42-,43-,44-/m1/s1
• InChI Key： IFCBPTPGDINHLK-VSYKUZCLSA-N
• SMILES： O([C@H]1CC[C@@H]([C@@H](C)O1)O[C@H]1C[C@](C)([C@@H]([C@H](C)O1)OC(C1C(=C(C)C=CC=1C)O)=O)O)[C@@H]1C(C(C(C)=O)=C([C@]2(C(C3C(=C4C(C=C(C(C4=C(C)C=3C[C@]21O)=O)OC)=O)O)=O)O)O)=O

Computed Properties

• Exact Mass: 864.28406468g/mol
• Monoisotopic Mass: 864.28406468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 62
• Rotatable Bond Count: 9
• Complexity: 1940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 279Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.2E-7 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinone glycosides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Anthraquinone glycosides

Additional information on Polyketomycin

Market Research and Analysis Report on Polyketomycin and Related Compound 200625-47-4

Polyketomycin, a potent macrolide antibiotic, has garnered significant attention in the pharmaceutical industry due to its unique mechanism of action and potential applications in treating drug-resistant bacterial infections. This report provides an in-depth analysis of the market dynamics, research advancements, and commercial prospects of Polyketomycin and its related compound, 200625-47-4.

The compound 200625-47-4, identified as a derivative of Polyketomycin, has been extensively studied for its enhanced antibacterial properties and reduced toxicity compared to traditional macrolides. Recent studies have highlighted its efficacy against multidrug-resistant (MDR) pathogens, such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These findings underscore the potential of 200625-47-4 as a next-generation antibiotic in the fight against antimicrobial resistance.

The global demand for innovative antibiotics has surged in response to the growing threat of antibiotic resistance. According to market intelligence reports, the global antibiotic market is projected to grow at a compound annual growth rate (CAGR) of 5.8% from 2023 to 2030. This growth is driven by increasing healthcare expenditure, rising prevalence of infectious diseases, and the need for novel therapeutic agents like Polyketomycin and its derivatives.

From a supply chain perspective, key players in the pharmaceutical industry are actively exploring partnerships with research institutions and biotechnology firms to accelerate the development of Polyketomycin-based products. Notably, several clinical trials are currently underway to assess the safety and efficacy of 200625-47-4 in treating various bacterial infections. These trials are expected to provide critical insights into the commercial viability of this compound.

In terms of regional market dynamics, North America dominates the antibiotic market due to robust healthcare infrastructure and high research investments. However, emerging markets in Asia-Pacific, particularly China and India, are witnessing rapid growth driven by increasing healthcare awareness and government initiatives to combat infectious diseases.

The development pipeline for Polyketomycin-based products is also influenced by regulatory trends. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have implemented streamlined approval processes for novel antibiotics to address urgent public health needs. These regulatory incentives are expected to accelerate the commercialization of Polyketomycin and its derivatives.

In conclusion, Polyketomycin and its related compound 200625-47-4 represent promising candidates in the antibiotic development landscape. With ongoing research advancements, favorable market conditions, and supportive regulatory frameworks, these compounds are poised to play a pivotal role in addressing the global challenge of antimicrobial resistance.